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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701

An In-depth Technical Guide to 5-Methylquinoline as a Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline and its derivatives are fundamental heterocyclic scaffolds in the fields of medicinal
chemistry, drug discovery, and materials science.[1] The quinoline nucleus is a key structural
motif in a wide array of pharmaceuticals, exhibiting diverse biological activities including
anticancer, antibacterial, antiviral, and antiparasitic properties.[1] Among the various substituted
quinolines, 5-methylquinoline emerges as a particularly valuable building block in organic
synthesis. The presence of the methyl group at the 5-position imparts unique electronic and
steric properties, influencing its reactivity and making it a versatile precursor for a range of
complex molecules.[2]

This technical guide provides a comprehensive overview of 5-methylquinoline, focusing on its
physical and chemical properties, reactivity, and its applications as a synthetic intermediate.
Detailed experimental protocols for key transformations and a summary of its quantitative data
are presented to assist researchers in leveraging this important molecule.

Physical and Chemical Properties

5-Methylquinoline is a colorless to light yellow or brown oily liquid under standard conditions.
[2][3] It is miscible with common organic solvents like ethanol and ether, and soluble in
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benzene, while being only slightly soluble in water.[3][4]

Property Value

CAS Number 7661-55-4

Molecular Formula C1oHoN

Molecular Weight 143.19 g/mol

Appearance Colorless to light yellow or brown liquid
Melting Point 19°C

Boiling Point 262.7 °C

Density 1.0830 g/cm3 (at 20 °C)

Refractive Index

1.6219 (at 20 °C)

pKa

5.2 (at 20 °C)

Solubility

Miscible with ethanol and ether; soluble in

benzene; slightly soluble in water.

(Data sourced from:[2][3][4][5][6])

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization and identification of 5-

methylquinoline and its derivatives.

Spectroscopic Technique

Key Data

1H NMR (CDCls)

Methyl proton resonance at d 2.65 ppm.

13C NMR

Chemical shifts have been reported and are

used to distinguish isomers.

GC-MS (m/z)

Molecular ion peak at 143.

(Data sourced from:[2][5])
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Reactivity and Synthetic Applications

The reactivity of 5-methylquinoline is dictated by the interplay between the electron-
withdrawing nitrogen atom in the pyridine ring and the electron-donating methyl group on the
benzene ring.

Synthesis of the 5-Methylquinoline Core

The construction of the 5-methylquinoline scaffold can be achieved through several classic
cyclization reactions. The Skraup synthesis is a well-known method that involves the reaction
of an aniline with glycerol, sulfuric acid, and an oxidizing agent.[7][8] When m-toluidine is used
as the starting aniline, a mixture of 5-methylquinoline and 7-methylquinoline is typically
produced, necessitating separation.[2]

Caption: Skraup synthesis of 5- and 7-methylquinoline.

Other notable methods for synthesizing the quinoline core include the Doebner-von Miller,
Combes, and Friedlander syntheses.[2][7]

Reactions of the Quinoline Ring: Electrophilic Aromatic
Substitution

Electrophilic aromatic substitution (EAS) on the quinoline ring occurs preferentially on the more
electron-rich benzene ring.[9][10][11] The nitrogen atom deactivates the pyridine ring towards
electrophilic attack. In quinoline itself, substitution occurs primarily at the C5 and C8 positions.
[10][11][12] For 5-methylquinoline, the directing effects of the methyl group and the quinoline
nitrogen influence the position of substitution.

Common EAS reactions include:
 Nitration: Can be achieved using a mixture of nitric acid and sulfuric acid.[2]

o Halogenation: Various methods can be employed to introduce halogen atoms onto the
quinoline ring.[2]

» Sulfonation: The introduction of a sulfonyl group can be achieved through reactions like
chlorosulfonation.[2]
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Caption: General mechanism of electrophilic substitution.

Functionalization of the Methyl Group

The methyl group at the C5 position is a key handle for further synthetic transformations.
C(sp®)-H bond functionalization of methylquinolines is a growing area of research, allowing for
the introduction of various functional groups directly onto the methyl carbon.[13][14][15] This
avoids the need for pre-functionalized starting materials and offers a more atom-economical
approach.

Reactions targeting the methyl group include:

o Oxidation: The methyl group can be oxidized to an aldehyde or a carboxylic acid, providing a
gateway to a wide range of other functional groups.

e C-H Activation/Cross-Coupling: Transition metal-catalyzed C-H activation can be used to
form new C-C or C-heteroatom bonds at the methyl position.[2]

Caption: Functionalization of the 5-methyl group.

Cross-Coupling Reactions

Derivatives of 5-methylquinoline, such as halo- or triflate-substituted analogs, are excellent
substrates for various transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira). These reactions are powerful tools for constructing complex molecular
architectures by forming new carbon-carbon and carbon-heteroatom bonds.[16][17]

Applications in Drug Discovery and Materials Science

The 5-methylquinoline scaffold is a valuable building block for the synthesis of biologically
active molecules and functional materials.

» Drug Discovery: Derivatives of 5-methylquinoline have been investigated for their potential
therapeutic applications. For instance, the 5-methylquinoline-8-ol moiety has been explored
for its interaction with dopamine receptors, suggesting potential in neuropharmacology.[2]
Additionally, some derivatives have been evaluated for their cytotoxicity against cancer cell
lines.[2] The quinoline core, in general, is present in numerous approved drugs for various
diseases.[1][13]
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o Materials Science: 5-Methylquinoline is used in the synthesis of photosensitizing dyes.[3][4]
The rigid, planar structure of the quinoline ring system makes it an attractive component for
the construction of organic electronic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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